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T-26¢ Solvent Compatibility & Stock Preparation

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: T-26¢

CAS No.: 869296-13-9

Cat. No.: S544360

Solvent Compatibility / Solubility Recommended Storage & Stability

| DMSO | Soluble - 36 mg/mL (75.07 mM) [1] to 40 mg/mL (83.41 mM) [2] | Lyophilized Powder: Stable
for 36 months at -20°C [1]. DMSO Stock Solution: Stable for 1 month at -20°C. Aliquot to avoid repeated
freeze-thaw cycles [1] [2]. | | Water | Insoluble [1] [2] | Not applicable for stock preparation. | | Ethanol |
Insoluble [1] [2] | Not applicable for stock preparation. |

Frequently Asked Questions (FAQs)

Q1: What is the best practice for preparing a long-term DMSO
stock solution of T-26¢?
e A: Always use fresh, anhydrous DMSO, as it is hygroscopic and absorbed moisture can reduce
solubility and compound stability [2]. Prepare the stock solution at a concentration of 36-40 mg/mL.
Immediately after preparation, aliquot the solution into single-use vials to minimize freeze-thaw

cycles, which can cause precipitation and loss of potency. Store the aliquots at -20°C, where they
remain stable for approximately one month [1].

Q2: My T-26¢ solution in DMSO has precipitated. What should |
do?
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e A: Gently warm the vial to room temperature and sonicate it in a water bath for 10-15 minutes.
Visually inspect the solution to see if the precipitate has dissolved. If precipitation persists, add a
minimal volume of fresh DMSO, mix thoroughly, and re-check for solubility. Note that multiple freeze-
thaw cycles are a common cause of precipitation, so re-aliquoting is often the most effective long-
term solution.

Q3: How do | prepare a dosing solution for animal studies using
T-26¢?

e A: For in vivo studies, you cannot administer pure DMSO. You need to create a dosing solution from
your DMSO stock. Below are two validated formulations [2]:

o Homogeneous Suspension (using 0.5% CMC-Na): Add 5 mg of T-26c powder to 1 mL of
0.5% Carboxymethyl Cellulose Sodium Salt (CMC-Na) solution and mix vigorously to achieve a
uniform suspension with a final concentration of 5 mg/mL.

o Clear Solution (for higher bioavailability):

= Prepare a DMSO master liquid (e.g., 20 mg/mL).

= For a 1 mL working solution, mix 50 yL of the master liquid with 400 pL of PEG 300.

= Add 50 pL of Tween 80 and mix until clear.

= Add 500 pL of double-distilled water (ddH20) and mix again. This yields a 1.0 mg/mL
clear solution. This mixed solution should be used immediately for optimal results.

The following diagram illustrates the workflow for preparing these in vivo formulations.
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Q4: What safety precautions should | take when handling T-26¢?

e A:T-26c¢ is classified as harmful if swallowed (H302) and very toxic to aquatic life with long-lasting
effects (H410) [3]. Always:
o Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a
lab coat.
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o Avoid creating dust or aerosols. Use the compound in a well-ventilated area, preferably a fume
hood.

o Do not eat, drink, or smoke in the lab.

o Collect any spillage and dispose of the waste according to your institution's regulations for
hazardous chemicals.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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